![molecular formula C19H21ClN2O4 B215457 N-(4-chloro-2,5-dimethoxyphenyl)-4-(isobutyrylamino)benzamide](/img/structure/B215457.png)
N-(4-chloro-2,5-dimethoxyphenyl)-4-(isobutyrylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2,5-dimethoxyphenyl)-4-(isobutyrylamino)benzamide, also known as CDB-2914, is a synthetic compound that has been widely studied for its potential use as a contraceptive and as a treatment for various conditions, including endometriosis and uterine fibroids.
Scientific Research Applications
N-(4-chloro-2,5-dimethoxyphenyl)-4-(isobutyrylamino)benzamide has been studied extensively for its potential use as a contraceptive and as a treatment for endometriosis and uterine fibroids. In preclinical studies, this compound has been shown to inhibit ovulation and disrupt implantation, making it a promising candidate for use as a non-hormonal contraceptive. Additionally, this compound has been shown to reduce the size and symptoms of uterine fibroids and endometriotic lesions in animal models, indicating its potential as a therapeutic agent for these conditions.
Mechanism of Action
N-(4-chloro-2,5-dimethoxyphenyl)-4-(isobutyrylamino)benzamide works by binding to and blocking the activity of the progesterone receptor, which is essential for the maintenance of pregnancy and the growth of uterine fibroids. By inhibiting the progesterone receptor, this compound prevents the implantation of fertilized eggs and reduces the growth of uterine fibroids and endometriotic lesions.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including inhibition of ovulation, disruption of implantation, and reduction in the size and symptoms of uterine fibroids and endometriotic lesions. Additionally, this compound has been shown to have minimal effects on the menstrual cycle and no significant impact on bone density, making it a potentially safer alternative to hormonal contraceptives and other treatments for uterine fibroids and endometriosis.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chloro-2,5-dimethoxyphenyl)-4-(isobutyrylamino)benzamide in lab experiments is its specificity for the progesterone receptor, which allows for more precise targeting of this pathway. Additionally, this compound has been shown to have minimal off-target effects, reducing the risk of unwanted side effects. However, one limitation of using this compound in lab experiments is its relatively low potency compared to other progesterone receptor antagonists, which may require higher doses or longer treatment periods to achieve the desired effects.
Future Directions
There are several potential future directions for research on N-(4-chloro-2,5-dimethoxyphenyl)-4-(isobutyrylamino)benzamide, including:
- Further preclinical studies to determine the safety and efficacy of this compound as a contraceptive and as a treatment for endometriosis and uterine fibroids
- Clinical trials to evaluate the effectiveness of this compound in humans
- Development of more potent analogs of this compound with improved efficacy and safety profiles
- Investigation of the potential use of this compound in other conditions, such as breast cancer and prostate cancer, where the progesterone receptor plays a role in tumor growth.
Conclusion
This compound is a synthetic compound that has shown promise as a non-hormonal contraceptive and as a treatment for endometriosis and uterine fibroids. Its specificity for the progesterone receptor and minimal off-target effects make it a potentially safer alternative to hormonal contraceptives and other treatments. Further research is needed to determine its safety and efficacy in humans and to explore its potential use in other conditions.
Synthesis Methods
N-(4-chloro-2,5-dimethoxyphenyl)-4-(isobutyrylamino)benzamide is synthesized through a multi-step process that involves the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with 4-aminobenzoic acid, followed by the addition of isobutyryl chloride and ammonia. The resulting product is then purified through recrystallization to obtain this compound in its final form.
properties
Molecular Formula |
C19H21ClN2O4 |
---|---|
Molecular Weight |
376.8 g/mol |
IUPAC Name |
N-(4-chloro-2,5-dimethoxyphenyl)-4-(2-methylpropanoylamino)benzamide |
InChI |
InChI=1S/C19H21ClN2O4/c1-11(2)18(23)21-13-7-5-12(6-8-13)19(24)22-15-10-16(25-3)14(20)9-17(15)26-4/h5-11H,1-4H3,(H,21,23)(H,22,24) |
InChI Key |
DYTCFPIZWFQLIS-UHFFFAOYSA-N |
SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2OC)Cl)OC |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2OC)Cl)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.